Cas no 2248276-19-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methyl-1,3-thiazol-4-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methyl-1,3-thiazol-4-yl)acetate
• CAS No: 2248276-19-7
• MF: C₁₄H₁₀N₂O₄S
• MW: 302.305202007294
• CID: 6406782
• PubChem ID: 165859722
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methyl-1,3-thiazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2248276-19-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methyl-1,3-thiazol-4-yl)acetate
• EN300-6513692

• Inchi： 1S/C14H10N2O4S/c1-8-15-9(7-21-8)6-12(17)20-16-13(18)10-4-2-3-5-11(10)14(16)19/h2-5,7H,6H2,1H3
• InChI Key： VHOHTFGAZXAENB-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)CC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 302.03612798g/mol
• Monoisotopic Mass: 302.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methyl-1,3-thiazol-4-yl)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methyl-1,3-thiazol-4-yl)acetate (CAS No. 2248276-19-7)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methyl-1,3-thiazol-4-yl)acetate, identified by its Chemical Abstracts Service (CAS) number 2248276-19-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative exhibits a unique structural framework that combines an isoindole core with a thiazole moiety, linked through an acetic acid ester functionality. The presence of both electron-deficient and electron-rich aromatic systems in its molecular architecture makes it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The compound's structure is characterized by a 1,3-dioxo group at the 1-position of the isoindole ring, which introduces significant electrophilic reactivity. This feature is particularly relevant in the context of transition-metal-catalyzed cross-coupling reactions, where such functional groups often serve as critical handles for constructing more complex molecular entities. The 2-(2-methyl-1,3-thiazol-4-yl)acetate moiety further enhances the compound's versatility by providing an additional site for chemical modification. The thiazole ring, known for its broad spectrum of biological activities, adds another layer of potential pharmacological relevance.

In recent years, there has been growing interest in the development of isoindole derivatives due to their demonstrated efficacy as bioactive molecules. Isoindoles have been reported to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a thiazole ring into the isoindole scaffold has been shown to modulate these activities by influencing both the electronic and steric properties of the molecule. This synergistic effect has prompted researchers to explore novel derivatives as potential therapeutic agents.

One particularly noteworthy application of compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methyl-1,3-thiazol-4-yl)acetate is in the field of enzyme inhibition. The combination of an isoindole and thiazole moiety can be leveraged to design molecules that interact with specific enzymatic targets. For instance, studies have suggested that this type of structure may inhibit kinases or other enzymes involved in cancer progression. The dioxo group can serve as a hydrogen bond acceptor or participate in π-stacking interactions with protein residues, enhancing binding affinity.

Recent advances in computational chemistry have also facilitated the rational design of such compounds. Molecular modeling techniques have been employed to predict binding modes and optimize lead structures before experimental synthesis. These computational approaches have been instrumental in identifying key pharmacophores within the molecule and predicting potential interactions with biological targets. For example, virtual screening has been used to identify derivatives of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methyl-1,3-thiazol-4-yl)acetate that exhibit enhanced binding affinity for specific receptors or enzymes.

The synthesis of this compound involves multi-step organic transformations that highlight the intersection of heterocyclic chemistry and synthetic methodology. Key steps typically include cyclization reactions to form the isoindole core, followed by functionalization at the 1-position to introduce the dioxo group. Subsequent coupling reactions are then used to attach the thiazole moiety via its acetic acid ester linkage. These synthetic strategies often employ palladium-catalyzed cross-coupling reactions or other transition-metal-catalyzed processes to achieve high regioselectivity and yield.

In terms of biological evaluation, preliminary studies on derivatives related to CAS No. 2248276-19-7 have shown promising results in vitro. For instance, certain analogs have demonstrated inhibitory activity against tumor cell lines by interfering with critical signaling pathways involved in proliferation and survival. Additionally, some derivatives have exhibited anti-inflammatory effects by modulating cytokine production or inhibiting key inflammatory enzymes such as COX or LOX. These findings underscore the potential therapeutic value of this class of compounds.

The development of novel drug candidates is an iterative process that relies heavily on both experimental and computational data. Researchers often use high-throughput screening (HTS) methods to rapidly assess the activity of large libraries of compounds against various biological targets. Hits identified from HTS campaigns are then optimized through structure-based drug design or ligand-based approaches to improve potency and selectivity. The unique structural features of 1,3-dioxo-2,3-dihydro-1H-isoidoloyle derived compounds make them attractive candidates for such screens.

Future directions in this area may focus on exploring analogs with modified substitution patterns or different linking groups between the isoindole and thiazole moieties. Additionally, there is growing interest in developing prodrugs or derivatives that enhance oral bioavailability or target specific tissues more effectively. Advances in biocatalysis and flow chemistry may also enable more efficient synthesis routes for these complex molecules.

The role of spectroscopic techniques such as NMR spectroscopy (¹H and ¹³C), mass spectrometry (MS), and X-ray crystallography is crucial in characterizing these compounds at both atomic and molecular levels. These tools provide detailed insights into structural elucidation and conformational analysis, which are essential for understanding their biological behavior. For example, NMR studies can reveal hydrogen bonding interactions or conformational preferences that influence binding affinity.

Ethical considerations are also paramount in pharmaceutical research involving compounds like CAS No. 2248276–19–7. Ensuring reproducibility through robust experimental design and adherence to regulatory guidelines are essential steps in translating laboratory findings into clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies can accelerate progress by leveraging complementary expertise and resources.

In conclusion,1,3-dioxo–,−dihydro–−¹⁹⁸⁰⁰⁻¹⁰⁵⁷–₂–yl –(–₂–methyl–(₁₃)₄–zol–₄–yl)acetic acid ester (CAS No.: 2248276–19–7) has emerged as a structurally intriguing compound with significant potential in medicinal chemistry applications It combines versatile functional groups that allow for diverse synthetic modifications while exhibiting promising biological activities Further exploration through both experimental synthesis and computational modeling holds promise for uncovering new therapeutic agents designed specifically targeting unmet medical needs